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Compound of Interest

Compound Name: L-Vinylglycine

Cat. No.: B1582818 Get Quote

Introduction

L-Vinylglycine is a non-proteinogenic amino acid that serves as a mechanism-based inhibitor

and an alternative substrate for enzymes such as 1-aminocyclopropane-1-carboxylate (ACC)

synthase and aspartate aminotransferase.[1][2][3] Accurate and consistent preparation of L-
Vinylglycine stock solutions is critical for reliable and reproducible results in enzymatic assays,

cell culture studies, and other drug development applications. This document provides a

detailed protocol for the preparation, handling, and storage of L-Vinylglycine stock solutions to

ensure their stability and integrity.

Physicochemical Data and Storage
Recommendations
A summary of essential quantitative data for L-Vinylglycine is presented below. Proper storage

is crucial to prevent degradation. The lyophilized powder should be stored in a freezer at -20°C,

sealed, and kept in the dark.[4]
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Property Value Source

Molecular Formula C₄H₇NO₂ [1][4]

Molecular Weight 101.1 g/mol [1][2][4]

Solubility in Water
20 mg/mL (clear, colorless

solution)
[1][4]

pKa (Predicted) 1.99 ± 0.10 [1][4]

Storage (Solid)
-20°C, sealed in dry, dark

conditions
[1][4]

Storage (Solution)
-20°C (short-term), -80°C

(long-term)
[5][6][7]

Experimental Protocol: Preparation of Aqueous
Stock Solution
This protocol describes the preparation of a 10 mg/mL (approximately 99 mM) stock solution of

L-Vinylglycine in sterile water. Adjust calculations as needed for different desired

concentrations, not exceeding the 20 mg/mL solubility limit.[1][4]

Materials and Equipment

L-Vinylglycine (lyophilized powder)

Sterile, nuclease-free water

Analytical balance

Weighing paper or boat

Spatula

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile microcentrifuge tubes (1.5 mL)
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Calibrated micropipettes and sterile tips

Vortex mixer

Sterile syringe filters (0.22 µm porosity, low protein binding, e.g., PVDF or PES)

Sterile syringes

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Safety Precautions

Handle L-Vinylglycine powder in a well-ventilated area or fume hood to avoid inhalation of

dust.[8]

Wear appropriate PPE, including gloves and safety glasses, at all times.[8]

Consult the Safety Data Sheet (SDS) for L-Vinylglycine before handling.

Procedure

Equilibration: Before opening, allow the container of lyophilized L-Vinylglycine to equilibrate

to room temperature in a desiccator for at least 30 minutes. This prevents condensation and

moisture absorption by the hygroscopic powder.[6]

Calculation: Calculate the mass of L-Vinylglycine required.

Example for 10 mL of a 10 mg/mL solution:

Mass = Concentration × Volume = 10 mg/mL × 10 mL = 100 mg.

Weighing: Tare the analytical balance with a clean weighing boat. Quickly and accurately

weigh the calculated mass of L-Vinylglycine.

Dissolution:

Carefully transfer the weighed powder into a sterile conical tube.
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Add approximately 80% of the final desired volume of sterile water (e.g., 8 mL for a 10 mL

final volume).

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear and colorless.[1][4] If dissolution is slow, gentle warming (to

~37°C) or brief sonication can be used.

Final Volume Adjustment: Once the solid is fully dissolved, add sterile water to reach the final

desired volume (e.g., bring the total volume to 10 mL). Mix gently by inversion.

Sterilization:

Draw the L-Vinylglycine solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter the solution into a new sterile conical tube. This step removes any potential microbial

contamination.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the sterile stock solution into single-use aliquots in sterile microcentrifuge tubes.[5]

[9]

Labeling and Storage:

Clearly label each aliquot with the compound name ("L-Vinylglycine"), concentration (10

mg/mL), preparation date, and your initials.

For short-term storage (up to two weeks), store aliquots at -20°C.[5][7]

For long-term storage (months), store aliquots at -80°C.[5][7]

Workflow for L-Vinylglycine Stock Solution
Preparation
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Storage Options
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Caption: Workflow for preparing sterile L-Vinylglycine stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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